Cas no 7779-94-4 (2-Octanol,8,8-diethoxy-2,6-dimethyl-)

2-Octanol,8,8-diethoxy-2,6-dimethyl- Properties

Names and Identifiers

• 2-Octanol,8,8-diethoxy-2,6-dimethyl-
• HYDROXYCITRONELLAL DIETHYL ACETAL
• AC1NUYQF
• AC1Q35ER
• CTK6F9859
• EINECS 231-945-9
• FEMA No. 2584
• UNII-F82P1A3CIM
• 8,8-Diethoxy-2,6-dimethyl-2-octanol
• +Expand

• InChIKey： XOJDKWNFMFCXNE-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H30O3/c1-6-16-13(17-7-2)11-12(3)9-8-10-14(4,5)15/h12-13,15H,6-11H2,1-5H3
• SMILES： CCOC(CC(C)CCCC(C)(C)O)OCC

Computed Properties

• Exact Mass: 246.2196
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 10
• Monoisotopic Mass: 246.219495
• Heavy Atom Count: 17
• Complexity: 174
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 38.7

Experimental Properties

• LogP: 3.35290
• PSA: 38.69
• Refractive Index: 1.443
• Boiling Point: 313.2°C at 760 mmHg
• Flash Point: 143.2°C
• FEMA: 2584 | HYDROXYCITRONELLAL DIETHYL ACETAL
• Solubility: Slightly soluble (2.7 g/l) (25 º C),
• Density: 0.910±0.06 g/cm3 (20 ºC 760 Torr),